3'-Ethoxy-2-phenoxyacetophenone

• CAS RN: 219706-49-7
• Molecular Formula: C16H16O3
• Molecular Weight: 256.30 g/mol
• IUPAC Name: 1-(3-ethoxyphenyl)-2-phenoxyethanone
• InChI: InChI=1S/C16H16O3/c1-2-18-15-10-6-7-13(11-15)16(17)12-19-14-8-4-3-5-9-14/h3-11H,2,12H2,1H3
• InChI Key: VEWVSYJLXOQMEG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C(=O)COC2=CC=CC=C2

Description

3'-Ethoxy-2-phenoxyacetophenone is a useful research compound. Its molecular formula is C16H16O3 and its molecular weight is 256.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-bromo-3′-ethoxyacetophenone (2.4 g, 10 m mol), phenol (1.0 g, 10.6 m mol), potassium carbonate (2.0 g, 14.5 m mol) and acetone (30 ml) was heated under reflux for 6 hours. After insoluble matter was filtered off, the solvent was distilled off under reduced pressure. The residue was dissolved in chloroform (40 ml), washed with water (2×20 ml), and dried. Thereafter, the solvent was distilled off under reduced pressure. The resulting residue was subjected to chromatography on silica gel (50 g) using chloroform. Thus, the desired compound (1.94 g, 75%) was obtained as an oily material.